Cas no 847395-36-2 (1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 847395-36-2
• MF: C₁₈H₁₆BrN₃O
• MW: 370.243143081665
• CID: 6382236
• PubChem ID: 4753943
• Update Time: 2025-10-28

1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4-bromophenyl)-4-(1-methyl-1H-benzimidazol-2-yl)-
• 847395-36-2
• 1-(4-bromophenyl)-4-(1-methyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• F0660-1080
• Z111780392
• AKOS001171552
• 1-(4-bromophenyl)-4-(1-methylbenzimidazol-2-yl)pyrrolidin-2-one
• AKOS016261312

• Inchi： 1S/C18H16BrN3O/c1-21-16-5-3-2-4-15(16)20-18(21)12-10-17(23)22(11-12)14-8-6-13(19)7-9-14/h2-9,12H,10-11H2,1H3
• InChI Key： OLEPUJSHSFZSBR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)CC(C2N(C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 369.04767g/mol
• Monoisotopic Mass: 369.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 635.3±50.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Introduction to 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847395-36-2)

1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 847395-36-2, this molecule represents a convergence of structural complexity and potential biological activity, making it a subject of intense study in academic and industrial settings. The compound's unique structural framework, featuring a brominated phenyl ring and a methylated benzodiazole moiety linked to a pyrrolidinone core, positions it as a promising candidate for further exploration in drug discovery.

The structural design of 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one incorporates several key pharmacophoric elements that are known to interact with biological targets. The 4-bromophenyl group, for instance, is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This substitution pattern is also observed in numerous FDA-approved drugs, underscoring its utility in developing bioactive molecules. Additionally, the presence of the 1-methyl-1H-1,3-benzodiazol-2-yl group introduces a heterocyclic scaffold that is commonly associated with central nervous system (CNS) activity. This moiety is reminiscent of classical benzodiazepine derivatives, which have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one with various biological targets. Studies suggest that the compound may exhibit binding affinity for receptors and enzymes involved in neurotransmitter signaling pathways. For instance, the bromine atom on the phenyl ring could facilitate interactions with transmembrane proteins, while the benzodiazole moiety might engage with GABA receptors. Such interactions are particularly relevant in the context of developing novel therapeutics for neurological disorders.

The pyrrolidinone core of 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is another critical feature that contributes to its pharmacological potential. Pyrrolidinone derivatives have been reported to possess diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methyl group at the 1-position of the benzodiazole ring further modulates the electronic properties of the molecule, potentially influencing its reactivity and bioavailability. These structural attributes make CAS No. 847395-36-2 an intriguing candidate for further pharmacological investigation.

In vitro studies have begun to unravel the pharmacological profile of 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one. Initial experiments have demonstrated modest binding affinity for certain CNS-related receptors, suggesting potential therapeutic applications in conditions such as anxiety and epilepsy. However, more comprehensive studies are needed to fully elucidate its mechanism of action and side effect profile. The compound's interaction with metabolic enzymes is also under scrutiny to assess its pharmacokinetic properties and potential drug-drug interactions.

The synthesis of 1-(4-bromophenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one presents an interesting challenge due to its complex structural features. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and cyclization techniques have been employed to construct the desired framework. These synthetic strategies highlight the compound's synthetic accessibility while also showcasing advancements in organic chemistry methodologies. The development of efficient synthetic protocols is crucial for advancing preclinical studies and eventual clinical trials.

Future research directions for CAS No. 847395-36-2 include exploring its potential as an intermediate in drug development programs. By modifying specific structural elements, such as the bromine substituent or the methylated benzodiazole ring, chemists can generate libraries of analogs with tailored biological activities. High-throughput screening (HTS) techniques combined with structure-based drug design approaches will be instrumental in identifying lead compounds with enhanced efficacy and reduced toxicity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-(4-bromophenyl)-4-(1-methyl-H-dibenzo[b,e][d]azepine]-5-carboxylic acid ethyl ester). These computational tools can predict molecular properties and optimize synthetic pathways, thereby reducing the time and cost associated with traditional trial-and-error methods. As computational power continues to grow, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential for unlocking the full therapeutic potential of complex molecules.

In conclusion, CAS No 847395 -36 - 2 represents a structurally intriguing compound with significant pharmaceutical promise . Its unique combination o f pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics . While further research is needed to fully understand its biological activity , initial studies suggest exciting possibilities for treating neurological disorders . As advancements continue i n synthetic chemistry , computational biology , ans drug discovery technologies , th e future o f this molecule looks exceptionally bright . p >